Cas no 89127-63-9 (Phenol, 2-[2-amino-6-(4-chlorophenyl)-4-pyrimidinyl]-4-chloro-6-methyl-)

• Product Name: Phenol, 2-[2-amino-6-(4-chlorophenyl)-4-pyrimidinyl]-4-chloro-6-methyl-
• CAS No: 89127-63-9
• MF: C₁₇H₁₃Cl₂N₃O
• MW: 346.210621595383
• CID: 611486
• PubChem ID: 136220722
• Update Time: 2025-04-19

Phenol, 2-[2-amino-6-(4-chlorophenyl)-4-pyrimidinyl]-4-chloro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-[2-amino-6-(4-chlorophenyl)-4-pyrimidinyl]-4-chloro-6-methyl-
• 6-[2-amino-4-(4-chlorophenyl)-1H-pyrimidin-6-ylidene]-4-chloro-2-methylcyclohexa-2,4-dien-1-one
• 89127-63-9
• 6-[2-Amino-6-(4-chlorophenyl)pyrimidin-4(3H)-ylidene]-4-chloro-2-methylcyclohexa-2,4-dien-1-one
• DTXSID80751947

• Inchi： 1S/C17H13Cl2N3O/c1-9-6-12(19)7-13(16(9)23)15-8-14(21-17(20)22-15)10-2-4-11(18)5-3-10/h2-8,23H,1H3,(H2,20,21,22)
• InChI Key： WPBAJJBYBIXWEF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C)C(=C(C=1)C1C=C(C2C=CC(=CC=2)Cl)N=C(N)N=1)O

Computed Properties

• Exact Mass: 345.0435674g/mol
• Monoisotopic Mass: 345.0435674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 72Ų